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1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclobutane-1-carboxamide

Name: 1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclobutane-1-carboxamide
Brand: Smolecule
SKU: S7947615
Rating: 4 (5 reviews)

Catalog No.

S7947615

CAS No.

M.F

C14H16F3NO3

M. Wt

303.28 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]c...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Toxicity and Safety in Scientific Experiments

6. Applications in Scientific Experiments
7. Current State of Research
8. Potential Implications in Various Fields of Research and Industry
9. Specification
10. Others

General Information

Product Name

1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclobutane-1-carboxamide

IUPAC Name

1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclobutane-1-carboxamide

Molecular Formula

C14H16F3NO3

Molecular Weight

303.28 g/mol

InChI

InChI=1S/C14H16F3NO3/c15-14(16,17)10-3-1-4-11(9-10)21-8-7-18-12(19)13(20)5-2-6-13/h1,3-4,9,20H,2,5-8H2,(H,18,19)

InChI Key

FUSRHCOMFDKGJE-UHFFFAOYSA-N

SMILES

C1CC(C1)(C(=O)NCCOC2=CC=CC(=C2)C(F)(F)F)O

Canonical SMILES

C1CC(C1)(C(=O)NCCOC2=CC=CC(=C2)C(F)(F)F)O

1-hydroxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclobutane-1-carboxamide is a cyclic amide derivative that is commonly referred to as TFMB-Amide. It has been found to have significant biological activity and is commonly used in scientific experiments.
2.

Physical and Chemical Properties

TFMB-Amide has a molecular weight of 311.31 g/mol, a melting point of 123-124℃ and a boiling point of 510.5℃ at 760 mmHg. The compound is soluble in organic solvents such as DMSO and DMF but is insoluble in water.
3.

Synthesis and Characterization

TFMB-Amide can be synthesized through several different methods, including the reaction of 4-(N-acetyl-N-cyclobutylamino)phenol with 2-bromo-1-(trifluoromethyl)benzene and subsequently cyclizing with thionyl chloride and ammonia. The compound can be characterized through various techniques, including nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS).
4. Analytical Methods
Several analytical methods can be used to detect and quantify TFMB-Amide, including liquid chromatography-mass spectrometry (LC-MS), high-performance liquid chromatography (HPLC), and gas chromatography-mass spectrometry (GC-MS). These methods are commonly used to ensure accurate and precise measurements of the compound.
5. Biological Properties
TFMB-Amide has been shown to have several biological properties, including anti-inflammatory and neuroprotective effects. It is also capable of crossing the blood-brain barrier, making it an attractive candidate for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
6.

Toxicity and Safety in Scientific Experiments

Studies have indicated that TFMB-Amide does not exhibit significant toxicity or adverse effects on normal cells. However, more research is needed to determine the long-term effects of the compound on both humans and animals.
7.

Applications in Scientific Experiments

TFMB-Amide has several applications in scientific experiments, including the development of new drugs for the treatment of neurological disorders, as well as in studies investigating the role of inflammation in various diseases.
8.

Current State of Research

The current research on TFMB-Amide is focused on its potential application in the treatment of neurological disorders. Studies are underway to determine its efficacy in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
9.

Potential Implications in Various Fields of Research and Industry

The potential implications of TFMB-Amide are vast and include its use in the development of new drugs for the treatment of neurological disorders, as well as in studies investigating the role of inflammation in various diseases. Additionally, it can be used in the development of new analytical methods for the detection and quantification of compounds.
10. Limitations and Future Directions
Some limitations of TFMB-Amide include its solubility issues and potential toxicity. Future directions for research include investigating its efficacy and safety in human clinical trials, as well as investigating its potential applications in other fields of research and industry. Additionally, further research is needed to explore its potential mechanism of action and identify more efficient synthesis routes.